Cas no 898769-83-0 (3-(2-Methoxyphenyl)-4'-thiomethylpropiophenone)

• Product Name: 3-(2-Methoxyphenyl)-4'-thiomethylpropiophenone
• CAS No: 898769-83-0
• MF: C₁₇H₁₈O₂S
• MW: 286.388623714447
• CID: 870276
• PubChem ID: 24725778
• Update Time: 2025-04-19

3-(2-Methoxyphenyl)-4'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-1-(4-methylsulfanylphenyl)propan-1-one
• 3-(2-METHOXYPHENYL)-4'-THIOMETHYLPROPIOPHENONE
• 898769-83-0
• DTXSID10644171
• MFCD03843058
• AKOS016021571
• 3-(2-Methoxyphenyl)-1-[4-(methylsulfanyl)phenyl]propan-1-one
• 3-(2-Methoxyphenyl)-4'-thiomethylpropiophenone

• MDL： MFCD03843058
• Inchi： 1S/C17H18O2S/c1-19-17-6-4-3-5-14(17)9-12-16(18)13-7-10-15(20-2)11-8-13/h3-8,10-11H,9,12H2,1-2H3
• InChI Key： MLTZECVLGSGQAG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 286.10300
• Monoisotopic Mass: 286.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.60000
• LogP: 4.23260